Cas no 41914-43-6 (2-(4-Phenylpiperidin-1-yl)ethanamine)

• Product Name: 2-(4-Phenylpiperidin-1-yl)ethanamine
• CAS No: 41914-43-6
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD09055208
• CID: 1086148
• PubChem ID: 6424794
• Update Time: 2025-04-20

2-(4-Phenylpiperidin-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Phenylpiperidin-1-yl)ethanamine
• 1-<2-Amino-aethyl>-4-phenyl-piperidin
• AB49644
• DB-337667
• MFCD09055208
• 2-(4-Phenyl-piperidin-1-yl)-ethylamine
• SCHEMBL10360724
• 4-phenyl-1-Piperidineethanamine
• 41914-43-6
• DTXSID90423724
• 1-Piperidineethanamine, 4-phenyl-
• AKOS006342708
• BFKSDLKIKGGPJK-UHFFFAOYSA-N
• CS-0030291
• A1-51502
• 2-(4-PHENYLPIPERIDIN-1-YL)ETHANAMINE 95%

• MDL： MFCD09055208
• Inchi： 1S/C13H20N2/c14-8-11-15-9-6-13(7-10-15)12-4-2-1-3-5-12/h1-5,13H,6-11,14H2
• InChI Key： BFKSDLKIKGGPJK-UHFFFAOYSA-N
• SMILES： N1(CCN)CCC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 204.16300
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 2.46290